Cas no 886862-25-5 (Heterotaxin)

• Product Name: Heterotaxin
• CAS No: 886862-25-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 1059988
• Update Time: 2025-10-18

Heterotaxin Chemical and Physical Properties

Names and Identifiers

• Heterotaxin

• Inchi： 1S/C12H19NO/c1-3-5-6-10-7-11(4-2)13-12(8-10)9-14/h7-8,14H,3-6,9H2,1-2H3
• InChI Key： MCIQCEZFJPDFTR-UHFFFAOYSA-N
• SMILES： OCC1=CC(=CC(CC)=N1)CCCC

Additional information on Heterotaxin

Comprehensive Overview of Heterotaxin (CAS No. 886862-25-5): Mechanism, Applications, and Future Perspectives

In the rapidly evolving field of bioactive compounds, Heterotaxin (CAS No. 886862-25-5) has emerged as a molecule of significant interest due to its unique structural properties and potential therapeutic applications. Researchers and pharmaceutical developers are increasingly focusing on this compound, driven by its promising role in modulating cellular pathways. The growing demand for novel small-molecule therapeutics and targeted drug discovery has placed Heterotaxin at the forefront of scientific exploration.

The chemical identity of Heterotaxin (CAS No. 886862-25-5) is characterized by its distinct molecular framework, which enables selective interactions with biological targets. Recent studies highlight its potential in addressing age-related metabolic disorders and cellular senescence, topics that have gained traction in both academic and public health discussions. As the global population ages, compounds like Heterotaxin are being investigated for their ability to influence longevity-associated pathways, aligning with the trending search queries such as "anti-aging small molecules" and "metabolic regulators in drug development."

From a biochemical perspective, Heterotaxin exhibits a high affinity for specific enzyme inhibition, making it a candidate for precision medicine approaches. Its mechanism of action involves the modulation of signal transduction cascades, a feature that has sparked interest in oncology and neurology research. Online searches for "kinase inhibitors with low toxicity" and "neuroprotective small molecules" often lead to discussions about Heterotaxin's potential, underscoring its relevance in contemporary drug discovery.

The synthesis and scalability of Heterotaxin (CAS No. 886862-25-5) have also been optimized to meet Good Manufacturing Practice (GMP) standards, ensuring its viability for clinical trials. This advancement addresses frequently searched questions like "how are investigational new drugs synthesized?" and "GMP-compliant compound production." Furthermore, its stability profile under various pH conditions makes it suitable for oral bioavailability studies, a key consideration in pharmaceutical formulation.

Beyond therapeutics, Heterotaxin has found applications in high-throughput screening platforms, where it serves as a reference compound for validating assay systems. Laboratories focusing on automated drug discovery and AI-driven compound libraries frequently utilize this molecule due to its reproducible activity metrics. This aligns with the surge in searches for "AI in medicinal chemistry" and "benchmark compounds for screening assays."

Looking ahead, the intellectual property landscape surrounding Heterotaxin (CAS No. 886862-25-5) is expanding, with patents covering its derivatives and delivery systems. This development responds to queries like "patented bioactive molecules" and "drug delivery innovations." Collaborative efforts between academia and industry are expected to unlock further applications, particularly in personalized medicine and combinatorial therapy regimens.

In summary, Heterotaxin represents a convergence of chemical ingenuity and biological relevance. Its multifaceted applications—from targeting age-associated diseases to enabling cutting-edge drug discovery technologies—position it as a compound of enduring scientific and commercial value. As research progresses, this molecule is poised to address some of the most pressing challenges in modern healthcare, resonating with both expert audiences and health-conscious consumers searching for "next-generation therapeutic agents."